- Promotion of Appel-type reactions by N-heterocyclic carbenesChemical Communications (Cambridge, 2019, 55(55), 7962-7965,
Cas no 2273-09-8 (3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl-)

2273-09-8 structure
Product name:3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl-
CAS No:2273-09-8
MF:C20H15N3O
MW:313.352604150772
CID:1411547
3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl-
-
- Inchi: 1S/C20H15N3O/c24-20-22(17-12-6-2-7-13-17)19(16-10-4-1-5-11-16)21-23(20)18-14-8-3-9-15-18/h1-15H
- InChI Key: QWSORQUDNSSLOV-UHFFFAOYSA-N
- SMILES: N1=C(C2=CC=CC=C2)N(C2=CC=CC=C2)C(=O)N1C1=CC=CC=C1
Computed Properties
- Exact Mass: 313.12165
Experimental Properties
- Density: 1.18±0.1 g/cm3(Predicted)
- Melting Point: 224 °C
- Boiling Point: 446.4±28.0 °C(Predicted)
- PSA: 35.91
- pka: 5.38±0.20(Predicted)
3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl- Production Method
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Dichloromethane ; 20 min, rt
1.2 Reagents: N-Bromosuccinimide Solvents: Dichloromethane ; 20 min, rt
1.3 6 h, rt
1.2 Reagents: N-Bromosuccinimide Solvents: Dichloromethane ; 20 min, rt
1.3 6 h, rt
Reference
3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl- Raw materials
3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl- Preparation Products
3H-1,2,4-Triazol-3-one, 2,4-dihydro-2,4,5-triphenyl- Related Literature
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Marfran C. D. Santos,Ingryd C. Morais,José V. Fernandes,Kássio M. G. Lima Anal. Methods, 2018,10, 1280-1285
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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Tao Luo,Zheng Lou J. Mater. Chem. C, 2017,5, 3330-3335
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Youngae Jung,Yun Gyong Ahn,Ho Kyoung Kim,Byeong Cheol Moon,A Yeong Lee,Do Hyun Ryu Analyst, 2011,136, 4222-4231
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5. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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